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Abstract

Reptoside, a naturally occurring iridoid glycoside, has garnered interest within the scientific
community for its potential biological activities. This technical guide provides a comprehensive
overview of the chemical structure and properties of Reptoside, alongside a summary of its
known biological effects. This document is intended to serve as a foundational resource for
researchers and professionals involved in natural product chemistry, pharmacology, and drug
development. All quantitative data is presented in structured tables for clarity, and key
experimental methodologies and conceptual frameworks are visualized using DOT language
diagrams.

Chemical Structure and Properties

Reptoside is classified as an iridoid glycoside, a class of secondary metabolites characterized
by a cyclopentane[c]pyran skeleton. Its chemical identity has been established through various
spectroscopic techniques.

General Information
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Property

Value

Reference

CAS Number

53839-03-5

[1]

Molecular Formula

C17H26010

[1]

Molecular Weight

390.38 g/mol

[1]

IUPAC Name

[(1S,4aS,7S,7aS)-4a-hydroxy-
7-methyl-1-
[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-
(hydroxymethyl)oxan-2-ylJoxy-
1,5,6,7a-
tetrahydrocyclopentalc]pyran-

7-yl] acetate

[1]
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Spectroscopic Data

The structural elucidation of Reptoside is supported by Nuclear Magnetic Resonance (NMR)

and Mass Spectrometry (MS) data.

1H NMR Data (300 MHz, D20):[1]

© 2026 BenchChem. All rights reserved. 2/9

Tech Support


https://pubblicazioni.unicam.it/retrieve/e0ff0072-bf24-9bac-e053-1705fe0af019/Reassessment%20of%20the%20polar%20fraction%20of%20Stachys%20alopecuros%20%28L.%29%20Benth.%20subsp.%20divulsa%20%28Ten.%29%20Grande%20%28Lamiaceae%29%20from%20the%20Monti%20Sibillini%20National%20Park-%20A%20potential%20source%20of%20bioactive%20compounds.pdf
https://pubblicazioni.unicam.it/retrieve/e0ff0072-bf24-9bac-e053-1705fe0af019/Reassessment%20of%20the%20polar%20fraction%20of%20Stachys%20alopecuros%20%28L.%29%20Benth.%20subsp.%20divulsa%20%28Ten.%29%20Grande%20%28Lamiaceae%29%20from%20the%20Monti%20Sibillini%20National%20Park-%20A%20potential%20source%20of%20bioactive%20compounds.pdf
https://pubblicazioni.unicam.it/retrieve/e0ff0072-bf24-9bac-e053-1705fe0af019/Reassessment%20of%20the%20polar%20fraction%20of%20Stachys%20alopecuros%20%28L.%29%20Benth.%20subsp.%20divulsa%20%28Ten.%29%20Grande%20%28Lamiaceae%29%20from%20the%20Monti%20Sibillini%20National%20Park-%20A%20potential%20source%20of%20bioactive%20compounds.pdf
https://pubblicazioni.unicam.it/retrieve/e0ff0072-bf24-9bac-e053-1705fe0af019/Reassessment%20of%20the%20polar%20fraction%20of%20Stachys%20alopecuros%20%28L.%29%20Benth.%20subsp.%20divulsa%20%28Ten.%29%20Grande%20%28Lamiaceae%29%20from%20the%20Monti%20Sibillini%20National%20Park-%20A%20potential%20source%20of%20bioactive%20compounds.pdf
https://pubblicazioni.unicam.it/retrieve/e0ff0072-bf24-9bac-e053-1705fe0af019/Reassessment%20of%20the%20polar%20fraction%20of%20Stachys%20alopecuros%20%28L.%29%20Benth.%20subsp.%20divulsa%20%28Ten.%29%20Grande%20%28Lamiaceae%29%20from%20the%20Monti%20Sibillini%20National%20Park-%20A%20potential%20source%20of%20bioactive%20compounds.pdf
https://www.benchchem.com/product/b1461693/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-reptoside-chemical-structure-and-biological-properties
https://pubblicazioni.unicam.it/retrieve/e0ff0072-bf24-9bac-e053-1705fe0af019/Reassessment%20of%20the%20polar%20fraction%20of%20Stachys%20alopecuros%20%28L.%29%20Benth.%20subsp.%20divulsa%20%28Ten.%29%20Grande%20%28Lamiaceae%29%20from%20the%20Monti%20Sibillini%20National%20Park-%20A%20potential%20source%20of%20bioactive%20compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical Shift () o Coupling Constant .
Multiplicity Assignment

ppm (J) Hz

6.40 d 6.5 H-3

5.90 brs H-1

5.02 dd 6.4,1.3 H-4

4.75 d H-1'

3.92 dd 12.4,1.9 H-6'a

3.71 brd 12.4 H-6'b

3.26 dd 8.3,8.2 H-2'

2.65 br s H-9

2.04 S CHsCO

1.93 m H-6a; H-7a

1.71 m H-6b; H-7b

1.43 s H-10

Mass Spectrometry Data:

Technique miz lon Reference

ESI-MS 387.14 [M+Na]* [1]

Note: Detailed 13C NMR and full mass spectrum with fragmentation patterns are not readily
available in the public domain and represent a gap in the current body of knowledge.

Biological Activities and Mechanism of Action

Preliminary studies and phytochemical screenings have suggested that Reptoside possesses

several biological activities, primarily anti-inflammatory and antioxidant effects. It has also been
identified as a potential DNA damaging agent, which may contribute to cytotoxic effects against
certain cell lines.
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Anti-inflammatory and Antioxidant Activities

Extracts of various plants known to contain Reptoside, such as Ajuga reptans, have
demonstrated moderate anti-inflammatory and significant antioxidant activities.[2][3][4] The
antioxidant capacity is often attributed to the presence of phenolic compounds, with iridoids like
Reptoside contributing to the overall effect.[5] The precise mechanism of action for
Reptoside’s anti-inflammatory and antioxidant properties requires further investigation with the
isolated compound.

Cytotoxic and DNA Damaging Effects

Reptoside has been described as a "DNA damaging active agent".[6] This property suggests
potential for cytotoxic activity against cancer cells. The mechanism of DNA damage for iridoid
derivatives can involve the inhibition of DNA topoisomerase | or interference with DNA
replication.[7][8]

Interaction with AKT1 Signaling Pathway

There is evidence to suggest that Reptoside may interact with the AKT1 signaling pathway.[7]
The PI3K/Akt pathway is a crucial regulator of cell survival, proliferation, and apoptosis. Down-
regulation of this pathway is a common mechanism for anticancer agents.[7] The specific
nature of Reptoside's interaction with AKT1 and the downstream consequences of this
interaction are yet to be fully elucidated.

Experimental Protocols

Detailed experimental protocols for the isolation and biological evaluation of pure Reptoside
are not extensively published. The following represents a generalized workflow based on
common phytochemical practices.

General Isolation and Purification Workflow
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General Workflow for Reptoside Isolation

Glant Material (e.g., Ajuga reptansD
;
(Extraction (e.g., with Methanol or EthanolD
;
(Solvent Partitioning)
;
(Column Chromatography (e.g., Silica GeID
;
(Further Purification (e.g., HPLC))
;
Qsolated Reptoside)

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of Reptoside from plant
material.

Conceptual Framework for Investigating Biological
Activity
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Investigating the Biological Activity of Reptoside
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Caption: A conceptual workflow for the in vitro evaluation of Reptoside's biological activities.

Signaling Pathway Hypothesis

Based on the available literature, a hypothetical signaling pathway for Reptoside's potential
anticancer activity can be proposed. This involves the induction of DNA damage and
modulation of the PI3K/Akt signaling pathway.
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Hypothetical Signaling Pathway of Reptoside
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Caption: A hypothesized signaling pathway for the potential anticancer effects of Reptoside.

Conclusion and Future Directions

Reptoside is an iridoid glycoside with demonstrated, albeit not fully characterized, anti-
inflammatory, antioxidant, and potential cytotoxic activities. The current body of knowledge
provides a solid foundation for its chemical structure and hints at its pharmacological potential.
However, to fully realize its therapeutic promise, further research is imperative.

Key areas for future investigation include:

o Comprehensive Spectroscopic Analysis: Acquisition and publication of detailed *3C NMR and
high-resolution mass spectrometry data are essential for unambiguous structural
confirmation and as a reference for future studies.
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e Quantitative Biological Assays: Studies using purified Reptoside are needed to determine its
specific ICso values in various antioxidant, anti-inflammatory, and cytotoxic assays.

e Mechanism of Action Elucidation: In-depth studies are required to unravel the precise
molecular mechanisms underlying its DNA damaging effects and its interaction with the
AKT1 signaling pathway.

¢ In Vivo Studies: Following promising in vitro results, in vivo studies in relevant animal models
will be crucial to assess its efficacy, pharmacokinetics, and safety profile.

This technical guide serves to consolidate the existing information on Reptoside and to
highlight the exciting avenues for future research that could unlock its full potential as a
therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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